![molecular formula C17H20N2O5S2 B4444613 N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B4444613.png)
N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide
Overview
Description
N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as FMMS, is a sulfonamide-based compound that has been widely used in scientific research due to its potential therapeutic applications. FMMS is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting specific enzymes or signaling pathways involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes, including the expression of cytokines, growth factors, and transcription factors. It has also been shown to inhibit the proliferation and migration of cancer cells.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in both water and organic solvents, making it suitable for a wide range of experiments. However, its limitations include the lack of a well-defined mechanism of action and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide. These include further studies on its mechanism of action, optimization of its chemical structure for improved therapeutic efficacy, and evaluation of its safety and toxicity in animal models. Additionally, there is a need for clinical trials to determine its potential use in the treatment of various diseases.
Scientific Research Applications
N-(2-furylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties in preclinical studies.
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5S2/c1-25-16-5-4-14(26(21,22)18-12-13-3-2-8-24-13)11-15(16)17(20)19-6-9-23-10-7-19/h2-5,8,11,18H,6-7,9-10,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXBUECAVAYWCDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CO2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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